Cas no 1249243-47-7 (N-(3-ethynylphenyl)ethane-1-sulfonamide)

• Product Name: N-(3-ethynylphenyl)ethane-1-sulfonamide
• CAS No: 1249243-47-7
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 5742057
• PubChem ID: 60714237
• Update Time: 2025-05-20

N-(3-ethynylphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS009122593
• 1249243-47-7
• CS-0299662
• N-(3-ETHYNYLPHENYL)ETHANE-1-SULFONAMIDE
• EN300-744070
• N-(3-ethynylphenyl)ethanesulfonamide
• Ethanesulfonamide, N-(3-ethynylphenyl)-
• N-(3-ethynylphenyl)ethane-1-sulfonamide

• Inchi： 1S/C10H11NO2S/c1-3-9-6-5-7-10(8-9)11-14(12,13)4-2/h1,5-8,11H,4H2,2H3
• InChI Key： NTBOZRZFPJRYJJ-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC=C(C#C)C=1)(=O)=O

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 337.9±44.0 °C(Predicted)
• pka: 8.27±0.10(Predicted)

Additional information on N-(3-ethynylphenyl)ethane-1-sulfonamide

N-(3-Ethynylphenyl)ethane-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1249243-47-7, known as N-(3-ethynylphenyl)ethane-1-sulfonamide, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of ethane sulfonamide, with a substituted phenyl group containing an ethynyl moiety at the third position. The combination of the sulfonamide group and the ethynylphenyl substituent endows this molecule with distinctive chemical and physical characteristics, making it a subject of interest for researchers and industry professionals alike.

N-(3-Ethynylphenyl)ethane-1-sulfonamide exhibits a high degree of stability under various conditions, which is attributed to the electron-withdrawing nature of the sulfonamide group and the conjugation effects within the aromatic ring. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. The presence of the ethynyl group introduces additional functionality, enabling further modifications to tailor the compound's properties for specific applications.

One of the most promising areas of research involving N-(3-ethynylphenyl)ethane-1-sulfonamide is its role in drug discovery. The sulfonamide group is known for its ability to act as a bioisostere, providing a scaffold for designing molecules with improved pharmacokinetic profiles. Researchers have explored its potential as a lead compound in developing therapies targeting various diseases, including cancer and inflammatory conditions. The ethynylphenyl substituent adds another layer of complexity, allowing for enhanced interactions with biological targets.

Recent advancements in synthetic chemistry have led to more efficient methods for preparing N-(3-ethynylphenyl)ethane-1-sulfonamide. Traditionally, this compound was synthesized through multi-step processes involving nucleophilic aromatic substitution or coupling reactions. However, modern approaches leverage catalytic systems and microwave-assisted synthesis to achieve higher yields and better purity levels. These improvements have made the compound more accessible for large-scale production and application studies.

The electronic properties of N-(3-ethynylphenyl)ethane-1-sulfonamide have also been extensively studied, revealing its potential as a component in organic electronics. The sulfonamide group contributes to strong electron-withdrawing effects, while the ethynylphenyl group enhances conjugation and charge transport capabilities. These attributes make it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing research aims to optimize these properties further by modifying the substituents on the aromatic ring.

In addition to its electronic applications, N-(3-ethynylphenyl)ethane-1-sulfonamide has shown promise in catalysis. The molecule's ability to act as a Lewis acid or base makes it a versatile catalyst in various organic transformations, such as cross-coupling reactions and enantioselective syntheses. Its use in asymmetric catalysis has opened new avenues for producing chiral compounds with high enantiomeric excess, which are critical in pharmaceutical development.

From an environmental standpoint, N-(3-ethynylphenyl)ethane-1-sulfonamide demonstrates biodegradability under controlled conditions, reducing concerns about its impact on ecosystems when used in industrial processes. This characteristic aligns with growing global efforts to develop sustainable chemical technologies that minimize environmental footprint.

In conclusion, N-(3-ethynylphenyl)ethane-1-sulfonamide (CAS No. 1249243-47-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in modern chemistry research and industrial development.